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Compound of Interest

Compound Name: Tubeimoside II

Cat. No.: B1252607 Get Quote

Application Notes and Protocols: Tubeimoside II
For Researchers, Scientists, and Drug Development Professionals

Introduction
Tubeimoside II is a triterpenoid saponin isolated from the tuber of Bolbostemma paniculatum.

It has demonstrated a range of biological activities, including anti-inflammatory, antitumor, and

antitumor-promoting effects.[1][2][3][4] These properties make it a compound of significant

interest in pharmacological research and drug development. This document provides detailed

application notes and protocols for the proper storage, handling, and use of Tubeimoside II
powder to ensure its stability and the reproducibility of experimental results.
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Characteristic Value

Chemical Name Tubeimoside II

Synonyms Tubeimoside-B

CAS Number 115810-12-3

Molecular Formula C63H98O30

Molecular Weight 1335.43 g/mol

Appearance White to off-white solid powder

Recommended Storage Conditions
Proper storage of Tubeimoside II is critical to maintain its integrity and biological activity. The

following table summarizes the recommended storage conditions for both the powder form and

solutions.

Form
Storage

Temperature
Duration Notes

Powder -20°C 3 years[1][2]
Keep away from direct

sunlight.[1]

2-8°C

Data not specified,

short-term storage

may be possible.

In Solvent (e.g.,

DMSO)
-80°C

1 year[1] or 6

months[2][3]

Aliquot to avoid

repeated freeze-thaw

cycles.

-20°C 1 month[2][3]

Handling and Preparation of Solutions
General Handling Precautions
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Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,

and gloves.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation of

dust.

Avoid contact with skin and eyes. In case of contact, rinse thoroughly with water.

Preparation of Stock Solutions
Tubeimoside II is soluble in organic solvents such as DMSO, methanol, and ethanol, but

insoluble in water.[5]

Protocol for Preparing a 10 mM DMSO Stock Solution:

Calculate the required mass: Based on the molecular weight of 1335.43 g/mol , to prepare 1

mL of a 10 mM stock solution, you will need 13.35 mg of Tubeimoside II powder.

Weigh the powder: Accurately weigh the required amount of Tubeimoside II powder using a

calibrated analytical balance.

Dissolution: Add the powder to a sterile microcentrifuge tube or vial. Add the desired volume

of fresh, anhydrous DMSO.[2][3]

Aid Dissolution (if necessary): If the powder does not dissolve completely, sonication or

gentle warming (e.g., in a 37°C water bath) can be used to aid dissolution.[1][2][6] Vortex the

solution to ensure it is homogeneous.

Storage: Store the stock solution in aliquots at -80°C for up to 1 year or -20°C for up to 1

month to avoid repeated freeze-thaw cycles.[1][2][3]

Preparation of In Vivo Formulations
For animal studies, Tubeimoside II can be prepared in various formulations. It is

recommended to prepare these solutions fresh on the day of use.[2]

Protocol for a 10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline Formulation:
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Prepare a concentrated stock: First, dissolve the Tubeimoside II powder in DMSO to create

a concentrated stock solution.

Sequential Addition: In a sterile tube, add the required volume of the DMSO stock solution.

Sequentially add PEG300, Tween 80, and finally, saline, ensuring the solution is clear after

each addition.[1]

Final Concentration: Adjust the initial concentration of the DMSO stock and the volumes of

each component to achieve the desired final concentration of Tubeimoside II. For example,

a final concentration of 2 mg/mL can be achieved with this method.[1]

Dissolution Aid: If precipitation occurs, sonication can be used to aid dissolution.[1][2]

Experimental Protocols
The following are generalized protocols that can be adapted for specific experimental needs.

In Vitro Cell-Based Assays
Workflow for In Vitro Treatment:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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